Cas no 1269294-23-6 (3-(1-(4-Chlorophenyl)-1H-pyrazol-5-yl)pyridine)

3-(1-(4-Chlorophenyl)-1H-pyrazol-5-yl)pyridine is a heterocyclic compound featuring a pyrazole core linked to a pyridine ring and a 4-chlorophenyl group. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. Its aromatic systems and chlorine substituent enhance reactivity, facilitating further functionalization for drug discovery applications. The compound exhibits potential as a building block for bioactive molecules, particularly in the development of kinase inhibitors or antimicrobial agents. Its well-defined synthetic route and stability under standard conditions ensure consistent performance in experimental settings. Researchers value this compound for its versatility in medicinal chemistry and its role in exploring structure-activity relationships.
3-(1-(4-Chlorophenyl)-1H-pyrazol-5-yl)pyridine structure
1269294-23-6 structure
Product Name:3-(1-(4-Chlorophenyl)-1H-pyrazol-5-yl)pyridine
CAS No:1269294-23-6
MF:C14H10ClN3
MW:255.702301502228
CID:1089374
PubChem ID:56956161
Update Time:2025-10-29

3-(1-(4-Chlorophenyl)-1H-pyrazol-5-yl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 3-(1-(4-Chlorophenyl)-1H-pyrazol-5-yl)pyridine
    • 3-[2-(4-chlorophenyl)pyrazol-3-yl]pyridine
    • 3-[1-(4-Chlorophenyl)-1H-pyrazol-5-yl]pyridine
    • DTXSID00719084
    • 1269294-23-6
    • AKOS022172558
    • Inchi: 1S/C14H10ClN3/c15-12-3-5-13(6-4-12)18-14(7-9-17-18)11-2-1-8-16-10-11/h1-10H
    • InChI Key: VUFQTYKEZZUAMS-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)N1C(=CC=N1)C1C=NC=CC=1

Computed Properties

  • Exact Mass: 255.0563250g/mol
  • Monoisotopic Mass: 255.0563250g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 30.7Ų

3-(1-(4-Chlorophenyl)-1H-pyrazol-5-yl)pyridine Pricemore >>

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